N-(6-methoxypyrimidin-4-yl)-N'-(3-methylpyridin-2-yl)ethane-1,2-diamine

• IUPAC Name: N-(6-methoxypyrimidin-4-yl)-N'-(3-methylpyridin-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C13H17N5O/c1-10-4-3-5-15-13(10)16-7-6-14-11-8-12(19-2)18-9-17-11/h3-5,8-9H,6-7H2,1-2H3,(H,15,16)(H,14,17,18)
• InChI Key: XUJKIFGWJWIWIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NCCNC2=CC(=NC=N2)OC
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

N-(6-methoxypyrimidin-4-yl)-N'-(3-methylpyridin-2-yl)ethane-1,2-diamine, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-(6-methoxypyrimidin-4-yl)-N'-(3-methylpyridin-2-yl)ethane-1,2-diamine acts as a selective antagonist of the mGluR5 receptor, which is a G protein-coupled receptor that plays a key role in modulating synaptic transmission and plasticity in the central nervous system. By blocking the activity of mGluR5, this compound can modulate glutamate signaling and reduce excitotoxicity, which is associated with various neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including reducing anxiety-like behavior in animal models, improving cognitive function and memory, and reducing drug-seeking behavior in addiction models. It has also been shown to have neuroprotective effects in models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-methoxypyrimidin-4-yl)-N'-(3-methylpyridin-2-yl)ethane-1,2-diamine in lab experiments is its selective targeting of the mGluR5 receptor, which allows for more specific modulation of glutamate signaling. However, one limitation is that this compound has poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(6-methoxypyrimidin-4-yl)-N'-(3-methylpyridin-2-yl)ethane-1,2-diamine, including:
1. Investigating its potential therapeutic applications in other neurological and psychiatric disorders, such as Parkinson's disease and autism spectrum disorder.
2. Developing more potent and selective analogs of this compound for use in experimental and clinical settings.
3. Investigating the potential role of mGluR5 signaling in neuroinflammation and neurodegeneration.
4. Exploring the potential use of this compound as a tool for studying the role of mGluR5 in synaptic plasticity and learning and memory.

Scientific Research Applications

N-(6-methoxypyrimidin-4-yl)-N'-(3-methylpyridin-2-yl)ethane-1,2-diamine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as anxiety, depression, schizophrenia, and addiction. It has also been investigated for its role in cognitive function and memory.